2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane
• InChI: InChI=1S/C14H16F3NO3S/c1-10-2-4-12(5-3-10)22(19,20)18-8-13(6-11(18)7-13)21-9-14(15,16)17/h2-5,11H,6-9H2,1H3
• InChI Key: LFTFOLWLXBKNMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3(CC2C3)OCC(F)(F)F
• Molecular Formula: C14H16F3NO3S
• Molecular Weight: 335.34 g/mol

Description

2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane (abbreviated as MTFTBA) is a small molecule that has been studied in various scientific fields. MTFTBA has been found to have a variety of applications in synthetic chemistry, drug development, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane is not yet fully understood. However, it is believed that 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane is able to interact with proteins and enzymes through hydrogen bonding and electrostatic interactions. It is also believed that 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane is able to reversibly bind to proteins and enzymes, allowing it to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane are still being studied. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as lysozyme and cyclooxygenase-2. It has also been shown to have an inhibitory effect on the activity of certain proteins, such as the calcium-activated potassium channel.

Advantages and Limitations for Lab Experiments

The use of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is easy to synthesize. Additionally, it is a small molecule, which makes it ideal for studying the structure and function of proteins and enzymes. However, it can also be difficult to handle due to its low solubility in water and its instability in the presence of light and air.

Future Directions

The future of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane is promising. Its potential applications in drug development, biochemistry, and synthetic chemistry are still being explored. Additionally, further research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research is needed to explore the potential of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane as a therapeutic agent. Finally, further research is needed to explore the potential of 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane as a tool for studying protein-protein interactions and enzyme-substrate interactions.

Synthesis Methods

2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane can be synthesized through a variety of methods. The most common method is an acid-catalyzed reaction of 4-methylbenzenesulfonyl chloride and 2,2,2-trifluoroethanol in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction yields an intermediate that is then reacted with a base to form the desired product. Other methods of synthesis include the use of a Grignard reagent, a Wittig reaction, and a metal-catalyzed reaction.

Scientific Research Applications

2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane has been studied in a variety of scientific fields due to its unique properties. It has been used in synthetic chemistry as a reagent in various reactions, such as the synthesis of heterocyclic compounds and the formation of carbon-carbon bonds. In drug development, 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane has been used as a starting material for the synthesis of potential drugs and as a tool to study the mechanism of action of drugs. In biochemistry, 2-(4-methylbenzenesulfonyl)-4-(2,2,2-trifluoroethoxy)-2-azabicyclo[2.1.1]hexane has been used to study the structure and function of proteins, as well as to study the effect of small molecules on the activity of enzymes.